Cas no 841206-82-4 (2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 841206-82-4
• MF: C₂₄H₂₇N₅O₂
• MW: 417.503484964371
• CID: 5437298
• Update Time: 2025-05-27

2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-ethoxypropyl)-1-(4-methylbenzyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C24H27N5O2/c1-3-31-14-6-13-26-24(30)20-21-23(28-19-8-5-4-7-18(19)27-21)29(22(20)25)15-17-11-9-16(2)10-12-17/h4-5,7-12H,3,6,13-15,25H2,1-2H3,(H,26,30)
• InChI Key： YUSLTSYEKXDETQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(CC3=CC=C(C)C=C3)C=12

Additional information on 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Comprehensive Overview of 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 841206-82-4)

2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 841206-82-4) is a sophisticated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its pyrroloquinoxaline core, is a subject of extensive research due to its potential pharmacological properties. The compound's unique structure, featuring an amino group and a carboxamide moiety, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and oncological therapeutics, aligning with current trends in precision medicine.

The synthesis and optimization of 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involve advanced organic chemistry techniques, including palladium-catalyzed cross-coupling and microwave-assisted synthesis. These methods are frequently searched by chemists looking for efficient ways to construct complex heterocycles. The compound's CAS No. 841206-82-4 serves as a critical identifier in chemical databases, ensuring accurate retrieval of its physicochemical and toxicological data. Its molecular weight and logP value are often queried in computational drug design, reflecting the growing integration of AI-driven molecular modeling in modern research.

In the context of drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, this compound exhibits favorable properties such as moderate aqueous solubility and blood-brain barrier permeability. These attributes are frequently discussed in forums and publications focused on neuropharmacology and kinase inhibition. Recent studies suggest its potential as a selective kinase modulator, a hot topic in cancer immunotherapy and neurodegenerative disease research. Such applications resonate with the increasing public interest in personalized medicine and targeted therapies.

The structural complexity of 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide also makes it a valuable scaffold for structure-activity relationship (SAR) studies. Medicinal chemists often explore modifications to its ethoxypropyl or methylphenyl substituents to enhance binding affinity or metabolic stability. These investigations align with the broader pharmaceutical industry's shift toward fragment-based drug design and allosteric modulation, topics dominating recent ACS (American Chemical Society) conferences.

From a commercial perspective, the demand for CAS No. 841206-82-4 is rising among contract research organizations (CROs) and academic laboratories. Suppliers often highlight its availability as a high-purity reference standard, catering to the needs of bioassay development and high-throughput screening (HTS). The compound's relevance in GPCR (G-protein-coupled receptor) research further amplifies its market value, as GPCRs remain one of the most druggable target families in the human genome.

Environmental and regulatory considerations for 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide are also critical. While it is not classified as hazardous under GHS (Globally Harmonized System), proper handling protocols are emphasized in laboratory safety guidelines. This aligns with the increasing emphasis on green chemistry and sustainable synthesis practices in the pharmaceutical industry, a trend heavily searched in SciFinder and Reaxys databases.

In summary, 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)methyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 841206-82-4) represents a nexus of innovation in medicinal chemistry and drug development. Its multifaceted applications—from CNS therapeutics to kinase inhibition—position it as a compound of enduring scientific and commercial interest. As research methodologies evolve, particularly with advancements in cryo-EM and AI-augmented drug discovery, this molecule will likely remain at the forefront of cutting-edge pharmacological research.